Cas no 2172619-31-5 (3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-2,2-difluoropropanoic acid)

• Product Name: 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-2,2-difluoropropanoic acid
• CAS No: 2172619-31-5
• MF: C₂₃H₂₂F₂N₂O₅
• MW: 444.427993297577
• CID: 6184446
• PubChem ID: 165822346
• Update Time: 2025-05-20

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-2,2-difluoropropanoic acid
• EN300-1529862
• 2172619-31-5
• 3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbut-2-enamido]-2,2-difluoropropanoic acid

• Inchi： 1S/C23H22F2N2O5/c1-14(20(28)27-13-23(24,25)21(29)30)10-11-26-22(31)32-12-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-10,19H,11-13H2,1H3,(H,26,31)(H,27,28)(H,29,30)/b14-10+
• InChI Key： YAYBTOJVWXEWPO-GXDHUFHOSA-N
• SMILES： CC(=CCNC(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13)C(=O)NCC(C(=O)O)(F)F

Computed Properties

• Exact Mass: 444.14967813g/mol
• Monoisotopic Mass: 444.14967813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 105Ų

Additional information on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-2,2-difluoropropanoic acid

Introduction to 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-2,2-difluoropropanoic Acid (CAS No. 2172619-31-5)

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-2,2-difluoropropanoic acid, identified by its CAS number 2172619-31-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, an amino acid derivative, and a fluorinated side chain. The unique combination of these structural features makes it a promising candidate for various applications, particularly in the synthesis of novel bioactive molecules.

The presence of the Fmoc group in the molecule is particularly noteworthy, as it is widely used in peptide synthesis as an protecting group for amino acids. The Fmoc group not only enhances the stability of the peptide during synthesis but also facilitates its removal at the end of the process. This makes 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-2,2-difluoropropanoic acid a valuable intermediate in the production of complex peptides and proteins. Furthermore, the incorporation of a fluorene moiety into the molecule can improve its solubility and bioavailability, which are critical factors in drug design.

The molecular structure also features a 2-methylbut-2-enamido group and a 2,2-difluoropropanoic acid moiety. The 2-methylbut-2-enamido group contributes to the compound's overall flexibility and reactivity, while the difluoropropanoic acid moiety introduces fluorine atoms into the molecule. Fluorine atoms are known to enhance metabolic stability and binding affinity, making them highly desirable in drug development. The combination of these structural elements suggests that this compound may exhibit unique pharmacological properties.

Recent research in the field of medicinal chemistry has highlighted the importance of fluorinated compounds in drug design. Fluorine atoms can modify the electronic properties of molecules, leading to improved pharmacokinetic profiles. For instance, fluorinated drugs have been shown to exhibit longer half-lives and higher bioavailability compared to their non-fluorinated counterparts. This has led to an increased interest in developing new fluorinated compounds for therapeutic applications.

The synthesis of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-2,2-difluoropropanoic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, is essential to achieve the desired molecular structure. These techniques not only enhance efficiency but also minimize unwanted byproducts.

In addition to its potential applications in drug development, this compound may also find utility in other areas such as materials science and agrochemicals. The unique structural features of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-2,2-difluoropropanoic acid make it a versatile building block for designing novel materials with enhanced properties.

The latest advancements in computational chemistry have further facilitated the study of this compound. Molecular modeling techniques can predict the behavior of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-2,2-difluoropropanoic acid in various environments, providing valuable insights into its interactions with biological targets. These insights can guide experimental design and optimize drug development strategies.

One particularly exciting application of this compound is in the field of enzyme inhibition. The structural features of 3-4-({(9H-fluoren- 9 -yl)methoxycarbonyl}amino-)- 2-methylbut- 2 -enamido- 22 -difluoropropanoic acid make it a potential inhibitor for various enzymes involved in metabolic pathways. By targeting these enzymes, it may be possible to develop new treatments for metabolic disorders and other diseases.

Another area where this compound shows promise is in anti-inflammatory therapy. Inflammation is a key factor in many diseases, including autoimmune disorders and cancer. By inhibiting inflammatory pathways, it may be possible to develop new anti-inflammatory drugs based on this compound.

The safety profile of 3-(4-{(9H-fluoren- 9 -yl)methoxycarbonyl}amin o-)- 22 -methylbut- 22 -enamido- 22 -difluoropropanoic acid is another important consideration in its development as a therapeutic agent. Extensive preclinical studies are required to assess its toxicity and potential side effects before it can be tested in human trials.

In conclusion, 3-(4-{(9H-fluoren- 9 -yl)methoxycarbonyl}amin o-)- 22 -methylbut- 22 -enamido- 22 -difluoropropanoic acid (CAS No. 2172619 -31 -5) is a promising compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable intermediate for synthesizing novel bioactive molecules, particularly those targeting enzyme inhibition and anti-inflammatory therapy.